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Compound of Interest

Compound Name:
2-(Bromomethyl)-3,5-

dichloropyrazine

CAS No.: 1803606-92-9

Cat. No.: B1379460

Get Quote

Abstract
This technical guide provides a comprehensive overview of 2-(bromomethyl)-3,5-
dichloropyrazine, a pivotal reagent in contemporary drug discovery and development. The

document details its physicochemical properties, synthesis, and reactivity, with a particular

focus on its application as a versatile building block in medicinal chemistry. Authored for

researchers, scientists, and drug development professionals, this guide synthesizes technical

data with practical insights to facilitate its effective use in the laboratory.

Core Compound Overview
2-(Bromomethyl)-3,5-dichloropyrazine is a halogenated heterocyclic compound featuring a

highly reactive bromomethyl group attached to a dichloropyrazine core. This structural

arrangement makes it an excellent electrophile for introducing the 3,5-dichloropyrazinylmethyl

moiety into various molecular scaffolds. The pyrazine ring is a well-established pharmacophore

found in numerous approved therapeutic agents, and the chloro- and bromo-substituents offer

opportunities for further synthetic diversification.
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Physicochemical Properties
A precise understanding of the physical characteristics of 2-(bromomethyl)-3,5-
dichloropyrazine is fundamental for its handling, storage, and application in chemical

synthesis.

Property Value

CAS Number 1803606-92-9[1]

Molecular Formula C₅H₃BrCl₂N₂[1]

Molecular Weight 241.90 g/mol [1]

Appearance Solid

Storage Temperature 2-8°C[1]

Synthesis and Purification
The synthesis of 2-(bromomethyl)-3,5-dichloropyrazine is typically achieved through the

radical bromination of 2-methyl-3,5-dichloropyrazine. This reaction is a cornerstone of its

production and relies on well-established principles of free-radical chemistry.

Experimental Protocol: Radical Bromination
Objective: To synthesize 2-(bromomethyl)-3,5-dichloropyrazine from 2-methyl-3,5-

dichloropyrazine.

Materials:

2-Methyl-3,5-dichloropyrazine

N-Bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN)

Anhydrous carbon tetrachloride (CCl₄) or other suitable non-polar solvent

Saturated aqueous sodium bicarbonate (NaHCO₃)
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Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and ethyl acetate

Procedure:

Reaction Setup: A solution of 2-methyl-3,5-dichloropyrazine in anhydrous CCl₄ is prepared in

a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

Reagent Addition: N-Bromosuccinimide (typically 1.1 equivalents) and a catalytic amount of

AIBN are added to the solution.

Initiation and Propagation: The reaction mixture is heated to reflux to initiate the

decomposition of AIBN, which in turn initiates the radical chain reaction. The reaction is

monitored for completion by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature and filtered to

remove the succinimide byproduct. The filtrate is then washed sequentially with saturated

aqueous NaHCO₃ and brine to remove unreacted NBS and other aqueous-soluble

impurities.

Drying and Concentration: The organic layer is dried over anhydrous MgSO₄ or Na₂SO₄,

filtered, and the solvent is removed under reduced pressure to yield the crude product.

Purification: The crude product is purified by silica gel column chromatography using a

suitable eluent system, such as a gradient of ethyl acetate in hexanes, to afford the pure 2-
(bromomethyl)-3,5-dichloropyrazine.

Rationale for Experimental Choices:
N-Bromosuccinimide (NBS): NBS is the preferred brominating agent for allylic and benzylic

C-H bonds as it provides a low, constant concentration of bromine radicals, minimizing side

reactions.
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Azobisisobutyronitrile (AIBN): AIBN is a reliable radical initiator that decomposes at a

convenient rate upon heating, providing a steady stream of radicals to propagate the

reaction.

Solvent: A non-polar, inert solvent like CCl₄ is ideal as it does not interfere with the radical

mechanism.

Purification: Column chromatography is essential to separate the desired product from

unreacted starting material, the succinimide byproduct, and any over-brominated species.

Synthesis Workflow
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Synthesis of 2-(Bromomethyl)-3,5-dichloropyrazine
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Caption: A flowchart illustrating the key stages in the synthesis and purification of 2-
(bromomethyl)-3,5-dichloropyrazine.

Reactivity and Mechanistic Considerations
The synthetic utility of 2-(bromomethyl)-3,5-dichloropyrazine stems from its high reactivity

towards nucleophiles. The electron-withdrawing nature of the dichloropyrazine ring enhances

the electrophilicity of the benzylic carbon, making it an excellent substrate for SN2 reactions.

Nucleophilic Substitution Reactions
This compound readily undergoes substitution reactions with a wide array of nucleophiles,

including:

O-Nucleophiles: Alcohols and phenols for the formation of ethers.

N-Nucleophiles: Amines, amides, and heterocycles for the synthesis of N-alkylated products.

S-Nucleophiles: Thiols and thioamides to generate thioethers.

C-Nucleophiles: Enolates and other carbanions for the formation of new carbon-carbon

bonds.

Reaction Mechanism
Caption: A generalized SN2 reaction mechanism involving 2-(bromomethyl)-3,5-
dichloropyrazine and a nucleophile.

Applications in Drug Development
The 3,5-dichloropyrazinylmethyl moiety, readily installed using 2-(bromomethyl)-3,5-
dichloropyrazine, is a privileged fragment in medicinal chemistry. Its incorporation into small

molecules can significantly modulate their biological activity, selectivity, and pharmacokinetic

properties. This is attributed to the unique electronic and steric properties of the

dichloropyrazine ring system.

Safety and Handling
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2-(Bromomethyl)-3,5-dichloropyrazine is a reactive and potentially hazardous chemical. It

should be handled in a well-ventilated fume hood with appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. It is

classified as an irritant and may cause skin and eye irritation.[2][3][4][5] In case of exposure,

affected areas should be flushed with copious amounts of water, and medical attention should

be sought. Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and bases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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